molecular formula C17H22N4O4 B8629944 Tert-butyl 3-[(3-nitroquinolin-4-yl)amino]propylcarbamate

Tert-butyl 3-[(3-nitroquinolin-4-yl)amino]propylcarbamate

Cat. No.: B8629944
M. Wt: 346.4 g/mol
InChI Key: RFESLSWAOOVMOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 3-[(3-nitroquinolin-4-yl)amino]propylcarbamate is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H22N4O4

Molecular Weight

346.4 g/mol

IUPAC Name

tert-butyl N-[3-[(3-nitroquinolin-4-yl)amino]propyl]carbamate

InChI

InChI=1S/C17H22N4O4/c1-17(2,3)25-16(22)19-10-6-9-18-15-12-7-4-5-8-13(12)20-11-14(15)21(23)24/h4-5,7-8,11H,6,9-10H2,1-3H3,(H,18,20)(H,19,22)

InChI Key

RFESLSWAOOVMOW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCNC1=C(C=NC2=CC=CC=C21)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-nitroquinolin-4-ol (8.15 g) in DCM (100 mL) was added DMF (3.33 mL) and thionyl chloride (3.47 mL) and the reaction mixture was refluxed for 2.5 h when all solids dissolved. The solution was cooled to 0° C. and a solution of (3-aminopropyl)-carbamic acid tert-butyl ester (8.3 g) and Et3N (6.5 mL) in DCM (20 mL) was added dropwise. The reaction mixture was stirred overnight then poured into saturated sodium bicarbonate solution and the product extracted using DCM. The combined organic layer were washed with brine, water, dried, filtered and the solvents evaporated. The residue was trituated with diethylether to leave the subtitle compound (13 g).
Quantity
8.15 g
Type
reactant
Reaction Step One
Quantity
3.47 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
3.33 mL
Type
solvent
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
6.5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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